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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Apremilast is an orally available small molecule inhibitor of phosphodiesterase 4 (PDE4), an

enzyme crucial in the inflammatory cascade. By inhibiting PDE4, apremilast increases

intracellular levels of cyclic adenosine monophosphate (cAMP), which in turn modulates the

expression of various pro-inflammatory and anti-inflammatory cytokines.[1][2][3] Its therapeutic

efficacy in the treatment of psoriasis and psoriatic arthritis has established it as a significant

immunomodulatory agent. For researchers investigating the pharmacokinetics, metabolism,

and mechanism of action of apremilast, the deuterated analog, Apremilast-d3, serves as an

invaluable tool, primarily as an internal standard in mass spectrometry-based bioanalytical

assays. This technical guide provides a comprehensive overview of the commercial availability

of Apremilast-d3 for research purposes, its core mechanism of action, and detailed protocols

for its application in relevant in vitro assays.

Commercial Availability of Apremilast-d3
Apremilast-d3 is available from several specialized chemical suppliers that provide reference

standards and isotopically labeled compounds for research and development. The following

table summarizes the key information from prominent vendors.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Clearsynth
CS-O-

38388

1386387-

95-6

C₂₂H₂₁D₃N

₂O₇S
463.52 >98%

1 mg, 2.5

mg, 5 mg,

10 mg, 25

mg, 50 mg

Daicel

Pharma

Standards

DCTI-A-

047
N/A

C₂₂H₂₁D₃N

₂O₇S
463.52

High Purity

(CoA

provided)

Inquire

MedChem

Express

HY-

13017S2

1386387-

95-6

C₂₂H₂₁D₃N

₂O₇S
463.52 >98% Inquire

Hexonsynt

h

HXO-

38388
N/A

C₂₂H₂₁D₃N

₂O₇S
463.52 High Purity Inquire

Note: The availability and catalog information may be subject to change. It is recommended to

visit the supplier's website for the most current information. A Certificate of Analysis (CoA) is

typically available upon request and provides detailed information on the compound's identity

and purity, often including data from 1H NMR, mass spectrometry, and HPLC analysis.[4][5]

Mechanism of Action: The PDE4 Signaling Pathway
Apremilast exerts its anti-inflammatory effects by specifically inhibiting phosphodiesterase 4

(PDE4). PDE4 is the predominant enzyme responsible for the hydrolysis and degradation of

cyclic adenosine monophosphate (cAMP) in immune cells. The inhibition of PDE4 leads to an

accumulation of intracellular cAMP.[1][2][3] This increase in cAMP levels activates Protein

Kinase A (PKA), which in turn phosphorylates and activates the transcription factor cAMP

Response Element-Binding protein (CREB).[1][6][7] Activated CREB translocates to the

nucleus and modulates gene expression, leading to the downregulation of pro-inflammatory

cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-23 (IL-23), and IL-17, and

the upregulation of the anti-inflammatory cytokine IL-10.[1][2][3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.daicelpharmastandards.com/product-category/apremilast/
https://clearsynth.com/product/Apremilast-d3
https://pharmacyfreak.com/mechanism-of-action-of-apremilast-otezla/
https://go.drugbank.com/drugs/DB05676
https://pmc.ncbi.nlm.nih.gov/articles/PMC4883260/
https://pharmacyfreak.com/mechanism-of-action-of-apremilast-otezla/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7045954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791980/
https://pharmacyfreak.com/mechanism-of-action-of-apremilast-otezla/
https://go.drugbank.com/drugs/DB05676
https://pmc.ncbi.nlm.nih.gov/articles/PMC4883260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7045954/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Cell Membrane

Intracellular

Nucleus

Pro-inflammatory Stimuli Receptor

PDE4

activates

Apremilast
inhibits

AMP
hydrolyzes

cAMP
PKA

activates
CREB

phosphorylates
p-CREB

NF-κB

inhibits

Gene Expression

modulates

activates

Pro-inflammatory
Cytokines (TNF-α, IL-23, IL-17)

downregulates

Anti-inflammatory
Cytokines (IL-10)

upregulates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample

Add Apremilast-d3
(Internal Standard)

Liquid-Liquid Extraction
(e.g., MTBE)

Evaporation

Reconstitution in
Mobile Phase

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Analysis
(Peak Area Ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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